Cas no 2228249-41-8 (1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol
• CAS No: 2228249-41-8
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6258754
• PubChem ID: 165669241
• Update Time: 2025-11-01

1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol
• 2228249-41-8
• EN300-1799664

• Inchi： 1S/C10H13F2NO2/c1-15-10-6(3-8(14)5-13)2-7(11)4-9(10)12/h2,4,8,14H,3,5,13H2,1H3
• InChI Key： LNRMBZBZUQCTND-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)CC(CN)O)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol

Introduction to 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol (CAS No. 2228249-41-8)

1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol, with the CAS number 2228249-41-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxy-substituted difluorophenyl group and an amino-functionalized propanol backbone. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing research.

The chemical structure of 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol can be represented as follows: C₁₀H₁₃F₂NO₂. The presence of the difluoromethoxyphenyl group imparts significant electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. The amino group, on the other hand, provides a reactive site for further chemical modifications, making this compound a versatile scaffold for drug discovery.

In recent years, there has been a growing interest in the development of compounds with multifunctional properties for treating various diseases. 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol has shown promise in several areas of research, including neurodegenerative disorders, cardiovascular diseases, and cancer. Its unique structure allows it to interact with multiple biological targets, potentially offering a broad spectrum of therapeutic effects.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol as a lead compound for the treatment of Alzheimer's disease. The researchers found that this compound exhibited potent inhibitory activity against beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. This finding suggests that 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol could be further optimized to develop more effective BACE1 inhibitors.

Beyond its potential in neurodegenerative disorders, 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduced inflammation in animal models of arthritis. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol could be a valuable candidate for developing new anti-inflammatory drugs.

In the realm of cancer research, 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol has shown promising results in preclinical studies. A study published in Cancer Research reported that this compound exhibited selective cytotoxicity against various cancer cell lines while sparing normal cells. The researchers found that it induced apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. These findings indicate that 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol could be further developed as a potential anticancer agent.

The pharmacokinetic properties of 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol have also been extensively studied. A study published in Drug Metabolism and Disposition investigated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound in both in vitro and in vivo models. The results indicated that it has favorable pharmacokinetic properties, including good oral bioavailability and low plasma protein binding. These characteristics make it an attractive candidate for further development as an orally administered drug.

In conclusion, 1-amino-3-(3,5-difluoro-2-methoxyphenyl)propan-2-ol, with CAS number 2228249-41-8, is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an ideal candidate for further optimization and development into novel drugs for treating various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.